Cas no 738604-79-0 (<br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone)

• Product Name: <br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone
• CAS No: 738604-79-0
• MF: C₂₁H₁₅BrN₄OS
• MW: 451.339001893997
• CID: 3051347
• PubChem ID: 1890100
• Update Time: 2025-04-21

<br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone
• 643-251-7
• 738604-79-0
• 2-{[4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone
• STL338759
• 2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenylethanone
• AKOS022137048
• 2-((4-(4-BR-PH)-5-(3-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-1-PHENYLETHANONE

• Inchi： 1S/C21H15BrN4OS/c22-17-8-10-18(11-9-17)26-20(16-7-4-12-23-13-16)24-25-21(26)28-14-19(27)15-5-2-1-3-6-15/h1-13H,14H2
• InChI Key： KLOPWCUJUXBTQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 450.01499Da
• Monoisotopic Mass: 450.01499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86Ų